Cas no 37777-70-1 (2-(2-chloro-5-nitrophenyl)acetic acid)

• Product Name: 2-(2-chloro-5-nitrophenyl)acetic acid
• CAS No: 37777-70-1
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 2139416
• PubChem ID: 827128
• Update Time: 2025-04-21

2-(2-chloro-5-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-nitrophenyl)acetic acid
• DTXSID80356613
• SCHEMBL2528182
• AKOS005215759
• G70311
• 37777-70-1
• {2-chloro-5-nitrophenyl}acetic acid
• MFCD01411947
• DB-301681
• (2-chloro-5-nitrophenyl)acetic acid
• KNCGDIHMXCSJDC-UHFFFAOYSA-N
• AE-641/30105039
• Oprea1_764666
• (2-chloro-5-nitro-phenyl)acetic acid

• Inchi： 1S/C8H6ClNO4/c9-7-2-1-6(10(13)14)3-5(7)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： KNCGDIHMXCSJDC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.9985354g/mol
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1Ų